N-(3-methylphenyl)-N-(1-methyl-4-piperidinyl)-benzamide
Overview
Description
N-(3-methylphenyl)-N-(1-methyl-4-piperidinyl)-benzamide, commonly known as MPPB, is an amide molecule that is used in a variety of scientific research applications. It is a synthetic compound with a wide range of uses, such as in drug delivery systems, as a protective agent, and in the study of biochemical and physiological effects.
Scientific Research Applications
MPPB has a wide range of scientific research applications. It has been used in drug delivery systems to increase the bioavailability of drugs, as a protective agent to prevent the oxidation of proteins, and in the study of biochemical and physiological effects. It has also been used as a substrate in enzymatic assays and as a model compound to study the reactivity of amide bonds.
Mechanism of Action
The mechanism of action of MPPB is not well understood. However, it is believed that it acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism. It is also believed to interact with certain receptors, such as the serotonin receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of MPPB are not well understood. However, it has been shown to have anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of certain diseases. It has also been shown to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
MPPB has several advantages for use in lab experiments. It is a synthetic compound that is relatively easy to synthesize and is relatively inexpensive. It is also stable and has a wide range of applications. However, it has some limitations. It is not water soluble, which limits its use in certain experiments. It also has a relatively short shelf life, which can make it difficult to store for long periods of time.
Future Directions
There are several potential future directions for the use of MPPB. It could be used in the development of new drug delivery systems, as a protective agent for proteins, and as a model compound for studying the reactivity of amide bonds. It could also be used to study the biochemical and physiological effects of other compounds, and to study the mechanism of action of certain enzymes and receptors. Additionally, it could be used to develop new therapeutic agents for the treatment of various diseases.
properties
IUPAC Name |
N-(3-methylphenyl)-N-(1-methylpiperidin-4-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O/c1-16-7-6-10-19(15-16)22(18-11-13-21(2)14-12-18)20(23)17-8-4-3-5-9-17/h3-10,15,18H,11-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEYMYUWEUXEFSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N(C2CCN(CC2)C)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801036933 |
Source
|
| Record name | N-methyl meta-methyl Phenyl fentanyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801036933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methylphenyl)-N-(1-methyl-4-piperidinyl)-benzamide | |
CAS RN |
2347179-20-6 |
Source
|
| Record name | N-methyl meta-methyl Phenyl fentanyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801036933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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